Cas no 1190260-34-4 (N-5-cyclopropyl-3-(3-fluorophenyl)-1H-pyrazol-4-yl-2-methylpropanamide)

• Product Name: N-5-cyclopropyl-3-(3-fluorophenyl)-1H-pyrazol-4-yl-2-methylpropanamide
• CAS No: 1190260-34-4
• MF: C₁₆H₁₈FN₃O
• MW: 287.332026958466
• MDL: MFCD14266673
• CID: 4576548
• PubChem ID: 42686279
• Update Time: 2025-10-30

N-5-cyclopropyl-3-(3-fluorophenyl)-1H-pyrazol-4-yl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[3-cyclopropyl-5-(3-fluorophenyl)-1H-pyrazol-4-yl]-2-methyl-
• N-[5-cyclopropyl-3-(3-fluorophenyl)-1H-pyrazol-4-yl]-2-methylpropanamide
• N-5-cyclopropyl-3-(3-fluorophenyl)-1H-pyrazol-4-yl-2-methylpropanamide

• MDL： MFCD14266673
• Inchi： 1S/C16H18FN3O/c1-9(2)16(21)18-15-13(10-6-7-10)19-20-14(15)11-4-3-5-12(17)8-11/h3-5,8-10H,6-7H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： UFUSOUFFEAFKNG-UHFFFAOYSA-N
• SMILES： C(NC1=C(C2=CC=CC(F)=C2)NN=C1C1CC1)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-5-cyclopropyl-3-(3-fluorophenyl)-1H-pyrazol-4-yl-2-methylpropanamide

N-5-Cyclopropyl-3-(3-Fluorophenyl)-1H-Pyrazol-4-Yl-2-Methylpropanamide: A Comprehensive Overview

The compound with CAS No. 1190260-34-4, commonly referred to as N-5-cyclopropyl-3-(3-fluorophenyl)-1H-pyrazol-4-yl-2-methylpropanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclopropyl group, a fluorophenyl substituent, and a pyrazole ring system. These elements contribute to its intriguing chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The cyclopropyl group in this compound is known to enhance lipophilicity, which can improve drug absorption and bioavailability. Additionally, the presence of a fluorophenyl substituent introduces electronic effects that can modulate the molecule's interaction with biological targets, making it a promising candidate for further research.

One of the most exciting developments involving this compound is its potential application in oncology. Researchers have explored its ability to inhibit specific protein kinases, which are often overexpressed in various types of cancer. The pyrazole ring system plays a crucial role in these interactions, as it can act as a scaffold for binding to kinase domains. Preliminary results from in vitro studies suggest that this compound exhibits potent inhibitory activity against several cancer-related kinases, making it a valuable lead for anti-cancer drug development.

In addition to its therapeutic potential, this compound has also been studied for its pharmacokinetic properties. The 2-methylpropanamide group contributes to the molecule's solubility and stability, which are critical factors for successful drug delivery. Advanced computational models have been employed to predict its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its suitability as an oral or parenteral agent.

The synthesis of N-5-cyclopropyl-3-(3-fluorophenyl)-1H-pyrazol-4-yl-2-methylpropanamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazole ring through condensation reactions and the subsequent introduction of the cyclopropyl and fluorophenyl substituents. These steps require precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have explored the use of environmentally friendly solvents and catalysts to minimize waste and reduce the environmental footprint of its production. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

From a structural perspective, the compound's molecular weight is approximately 378 g/mol, with a melting point of around 155°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological evaluation of this compound has revealed interesting insights into its mechanism of action. In addition to its kinase inhibitory properties, it has shown potential as an anti-inflammatory agent by modulating key inflammatory pathways. This dual functionality underscores its versatility as a lead compound for drug development.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic profile while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, N-5-cyclopropyl-3-(3-fluorophenyl)-1H-pyrazol-4-Yl-2-Methylpropanamide represents a compelling example of how modern medicinal chemistry can leverage structural diversity to design innovative therapeutic agents. With its unique combination of functional groups and promising biological properties, this compound holds significant potential for advancing medical science in the coming years.